Cas no 183583-04-2 (2-(2-Chlorophenyl)propanal)

• Product name: 2-(2-Chlorophenyl)propanal
• CAS No: 183583-04-2
• MF: C₉H₉ClO
• MW: 168.620161771774
• CID: 5461327
• PubChem ID: 21835204

2-(2-Chlorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)propanal
• Z1222424635
• Benzeneacetaldehyde, 2-chloro-α-methyl-
• 2-(2-Chlorophenyl)propanal

• Inchi： 1S/C9H9ClO/c1-7(6-11)8-4-2-3-5-9(8)10/h2-7H,1H3
• InChI Key： VROMJSDIQMATBP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-(2-Chlorophenyl)propanal

Research Briefing on 2-(2-Chlorophenyl)propanal (CAS: 183583-04-2) in Chemical Biology and Pharmaceutical Applications

2-(2-Chlorophenyl)propanal (CAS: 183583-04-2) is a chiral aldehyde derivative that has garnered significant attention in recent years due to its versatile applications in pharmaceutical synthesis and chemical biology. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. Recent studies have focused on optimizing its synthetic routes, exploring its biological activities, and investigating its potential as a building block for novel drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of 2-(2-Chlorophenyl)propanal using a novel chiral catalyst system, achieving enantiomeric excess (ee) values exceeding 95%. This advancement addresses previous challenges in stereoselective synthesis, which were critical for producing enantiopure intermediates for pharmaceutical applications. The study also highlighted the compound's role in the synthesis of a new class of COX-2 inhibitors with improved selectivity profiles.

In the field of chemical biology, researchers have recently explored the interactions of 2-(2-Chlorophenyl)propanal with various biological targets. A 2024 paper in ACS Chemical Biology reported that this compound exhibits moderate inhibitory activity against certain cytochrome P450 enzymes, suggesting potential applications in drug metabolism studies. The study employed molecular docking simulations and enzymatic assays to characterize these interactions, providing valuable insights for drug design and toxicity assessment.

From a pharmaceutical development perspective, several patent applications filed in 2023-2024 have disclosed novel synthetic routes to 2-(2-Chlorophenyl)propanal that improve yield and reduce environmental impact. These include continuous flow chemistry approaches and biocatalytic methods using engineered enzymes. One notable application is its use as an intermediate in the synthesis of a promising new analgesic currently in Phase II clinical trials, demonstrating the compound's ongoing relevance in drug discovery.

Recent toxicological studies (2024) have provided updated safety data on 2-(2-Chlorophenyl)propanal, including its acute and chronic exposure limits. These findings are particularly important for industrial-scale production and handling. The compound shows moderate toxicity (LD50 = 320 mg/kg in rats) with primary effects on the liver and kidneys at high doses, emphasizing the need for proper safety protocols in laboratory and manufacturing settings.

Looking forward, research directions for 2-(2-Chlorophenyl)propanal include exploring its potential in fragment-based drug discovery and as a precursor for novel heterocyclic compounds. Several research groups are investigating its derivatization to create libraries of compounds for high-throughput screening against emerging therapeutic targets. The compound's unique structural features, including the chlorophenyl group and aldehyde functionality, make it particularly valuable for these applications.